(Z)-N-(2-(diethylamino)ethyl)-4-((3-methyl-4-oxo-2-thioxothiazolidin-5-ylidene)methyl)benzamide

• IUPAC Name: N-[2-(diethylamino)ethyl]-4-[(Z)-(3-methyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]benzamide
• InChI: InChI=1S/C18H23N3O2S2/c1-4-21(5-2)11-10-19-16(22)14-8-6-13(7-9-14)12-15-17(23)20(3)18(24)25-15/h6-9,12H,4-5,10-11H2,1-3H3,(H,19,22)/b15-12-
• InChI Key: BKPCJLKQPXQNBI-QINSGFPZSA-N
• Canonical SMILES: CCN(CC)CCNC(=O)C1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)C
• Isomeric SMILES: CCN(CC)CCNC(=O)C1=CC=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)C
• Molecular Formula: C18H23N3O2S2
• Molecular Weight: 377.5 g/mol
• CAS No.: 854002-23-6

Description

(Z)-N-(2-(diethylamino)ethyl)-4-((3-methyl-4-oxo-2-thioxothiazolidin-5-ylidene)methyl)benzamide is a useful research compound. Its molecular formula is C18H23N3O2S2 and its molecular weight is 377.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The synthesis of benzamide derivatives, including structures similar to (Z)-N-(2-(diethylamino)ethyl)-4-((3-methyl-4-oxo-2-thioxothiazolidin-5-ylidene)methyl)benzamide, involves reactions with various reagents, leading to a range of compounds characterized by methods such as NMR, IR, and Mass spectral data. These processes are significant for creating new compounds with potential biological activities (Spoorthy et al., 2021).

Antimicrobial and Anticancer Potential

• Benzamide derivatives exhibit notable antimicrobial and anticancer activities. Studies have shown that certain derivatives, structurally related to the compound , demonstrate significant antimicrobial and anticancer properties, underscoring their potential in therapeutic applications (Deep et al., 2016).

Anti-Proliferative Agents

• Research has also focused on the anti-proliferative effects of benzamide derivatives. These compounds, including analogs of this compound, have been synthesized and evaluated for their potential as anti-cancer agents, particularly in terms of their ability to inhibit the proliferation of cancer cells (Soni et al., 2015).

Aldose Reductase Inhibitors

• Benzamide derivatives have been synthesized and evaluated as inhibitors of aldehyde and aldose reductase, enzymes involved in diabetic complications. This research indicates their potential in treating long-term diabetic complications, highlighting another significant therapeutic application (Saeed et al., 2014).

Non-Steroidal Anti-Inflammatory Drugs (NSAIDs)

• Derivatives of benzamide have been studied for their potential as non-steroidal anti-inflammatory drugs (NSAIDs). The research includes synthesizing and evaluating these compounds' anti-inflammatory properties, suggesting their possible use in managing inflammation-related conditions (Golota et al., 2015).